![molecular formula C16H13ClN2O2 B2443826 Ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate CAS No. 959577-68-5](/img/structure/B2443826.png)
Ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
Ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C16H13ClN2O2 and a molecular weight of 300.74 . It is used in proteomics research .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, such as Ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate, can be achieved through a solvent- and catalyst-free method. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is fast, clean, high yielding, and environmentally benign .Molecular Structure Analysis
The InChI code for Ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate is 1S/C16H13ClN2O2/c1-2-21-16(20)15-14(11-7-4-3-5-8-11)18-13-10-6-9-12(17)19(13)15/h3-10H,2H2,1H3 .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines have been found to exhibit promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . They have also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .Physical And Chemical Properties Analysis
Ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate is a solid substance . It should be stored at ambient temperature .Scientific Research Applications
Role in Medicinal Chemistry
The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance . They are known to play a crucial role in numerous disease conditions .
GABA A Receptor Positive Allosteric Modulators
The discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential .
Proton Pump Inhibitors
Proton pump inhibitors were also found in this chemical group .
Aromatase Inhibitors
Aromatase inhibitors are another class of drugs found in this chemical group .
NSAIDs
Nonsteroidal anti-inflammatory drugs (NSAIDs) were also found in this chemical group .
Inhibitors of Aurora A Kinase
There is a probability of connection of Aurora A kinase with the carcinogenesis process, therefore, the Aurora A kinase has become a promising molecular target for cancer therapy .
Antiviral Properties
Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral properties .
Antiulcer Properties
Safety and Hazards
This compound is classified as a skin irritant (H315), eye irritant (H319), and may cause respiratory irritation (H335) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
The future directions for Ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate could involve further exploration of its potential bioactivities and applications in medicinal chemistry. Given its diverse bioactivity, there may be potential for the development of new therapeutic agents based on this compound .
properties
IUPAC Name |
ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O2/c1-2-21-16(20)15-14(11-7-4-3-5-8-11)18-13-10-6-9-12(17)19(13)15/h3-10H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEHWPULYODCBDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C(=CC=C2)Cl)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate | |
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